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Compound Name: Cyclopentylacetylene

Cat. No.: B7770645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclopentylacetylene, also known as ethynylcyclopentane, is a cycloalkane derivative with

emerging applications in pharmaceutical synthesis and materials science. As with any chemical

substance, a thorough understanding of its potential hazards is paramount for ensuring safe

handling and use in research and development settings. This technical guide provides a

comprehensive overview of the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) hazard classification for cyclopentylacetylene. The information herein is

compiled from various safety data sheets and chemical databases to offer a detailed resource

for laboratory personnel.

GHS Hazard Classification Summary
Cyclopentylacetylene is classified under the GHS as a substance with physical and health

hazards. The primary classifications are as a highly flammable liquid and as harmful if

swallowed. Some sources also indicate potential for skin and eye irritation.[1][2][3][4]

GHS Label Elements
The GHS label for cyclopentylacetylene includes the following elements:
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Flame pictogram GHS02: Flame[2][5]

Exclamation mark pictogram GHS07: Exclamation Mark[2][5]

Signal Word:Danger[2][5][6]

Hazard Statements:

H225: Highly flammable liquid and vapor.[2][5][7]

H302: Harmful if swallowed.[2][5][6]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety data sheets for

cyclopentylacetylene. These statements cover prevention, response, storage, and disposal

measures. Key precautionary statements include:

Prevention: P210 (Keep away from heat, hot surfaces, sparks, open flames and other

ignition sources. No smoking), P233 (Keep container tightly closed), P240 (Ground and

bond container and receiving equipment), P241 (Use explosion-proof

electrical/ventilating/lighting equipment), P242 (Use non-sparking tools), P243 (Take

action to prevent static discharges), P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray), P264 (Wash skin thoroughly after handling), P270 (Do

not eat, drink or smoke when using this product), P271 (Use only outdoors or in a well-

ventilated area), and P280 (Wear protective gloves/protective clothing/eye protection/face

protection).[3][5]

Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell), P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower), P304+P340 (IF INHALED: Remove person to

fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse
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cautiously with water for several minutes. Remove contact lenses, if present and easy to

do. Continue rinsing), and P370+P378 (In case of fire: Use dry sand, dry chemical or

alcohol-resistant foam to extinguish).[3]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed) and

P403+P235 (Store in a well-ventilated place. Keep cool).[3]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3]

Quantitative Data on Hazards
While specific experimental data for some hazard classifications of cyclopentylacetylene are

not readily available in the public domain, the following table summarizes the known

quantitative data and provides estimates based on structurally similar compounds where direct

data is absent.

Hazard
Classification

Parameter Value Source/Method

Flammability Flash Point 1°C (34°F) [7][8]

Flammability Limits No data available -

Autoignition

Temperature
No data available -

Acute Toxicity Oral LD50

No specific data

available. Classified

as Category 4 (300 <

LD50 ≤ 2000 mg/kg).

[2][5]

Skin

Corrosion/Irritation
Irritation Potential

Causes skin irritation

(Category 2).[3]

Based on supplier

safety data sheets.

Serious Eye

Damage/Irritation
Irritation Potential

Causes serious eye

irritation (Category 2).

[3][4]

Based on supplier

safety data sheets.
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The GHS classifications are based on standardized experimental protocols, primarily those

established by the Organisation for Economic Co-operation and Development (OECD) and

ASTM International. While specific test reports for cyclopentylacetylene are not publicly

available, this section outlines the methodologies for the relevant hazard classifications.

Flammability Testing
The determination of the flammability of a liquid is crucial for its GHS classification.
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Flash Point Determination

Flammability Limits (LEL/UEL)

Autoignition Temperature

Sample Preparation Closed-Cup Method
(e.g., Pensky-Martens) Flash Point Recorded

Vapor-Air Mixture
Preparation ASTM E681 Test Method LEL and UEL Determined

Heated Vessel ASTM E659 Test Method Autoignition Temp.
Recorded
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Sighting Study
(single animal per dose level)

Main Study
(group of animals at selected dose)

Observation Period
(clinical signs, mortality)

GHS Category Determination

LD50 Estimate

Test Substance

OECD 404
(Dermal Application)

OECD 405
(Ocular Instillation)

Skin Irritation/
Corrosion Assessment

Eye Irritation/
Damage Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7770645?utm_src=pdf-body-img
https://www.benchchem.com/product/b7770645?utm_src=pdf-custom-synthesis
https://www.chemwhat.com/cyclopentylacetylene-cas-930-51-8/
https://www.guidechem.com/encyclopedia/cyclopentylacetylene-dic7396.html
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/directwebviewer/private/results.aspx
https://www.chemicalbook.com/msds/cyclopentylacetylene.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylacetylene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/650331
https://www.echemi.com/products/pid_Rock34293-cyclopentylacetylene.html
https://www.fishersci.com/store/msds?partNumber=AAH5348306&productDescription=CYCLOPENTYLACETYLENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7770645#ghs-hazard-classification-of-cyclopentylacetylene
https://www.benchchem.com/product/b7770645#ghs-hazard-classification-of-cyclopentylacetylene
https://www.benchchem.com/product/b7770645#ghs-hazard-classification-of-cyclopentylacetylene
https://www.benchchem.com/product/b7770645#ghs-hazard-classification-of-cyclopentylacetylene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7770645?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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